Cas no 912762-60-8 ((2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester
• CAS No: 912762-60-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD08692509
• CID: 996165
• PubChem ID: 16740555
• Update Time: 2025-06-10

(2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-HYDROXYIMINO-2-P-TOLYL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-[(2Z)-2-(hydroxyimino)-2-(4-methylphenyl)ethyl]carbamate
• AKOS005256109
• tert-butyl N-[(2Z)-2-hydroxyimino-2-(4-methylphenyl)ethyl]carbamate
• 912762-60-8
• (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester

• MDL： MFCD08692509
• Inchi： 1S/C14H20N2O3/c1-10-5-7-11(8-6-10)12(16-18)9-15-13(17)19-14(2,3)4/h5-8,18H,9H2,1-4H3,(H,15,17)/b16-12+
• InChI Key： UAQXCAOHTVNFIN-FOWTUZBSSA-N
• SMILES： O(C(NC/C(/C1C=CC(C)=CC=1)=N\O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14700
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.92000
• LogP: 3.08890

Additional information on (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester

(2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester: A Comprehensive Overview

(2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester, with the CAS number 912762-60-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in drug discovery and development.

The molecular formula of (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester is C₁₄H₁₉N₃O₃, and its molecular weight is approximately 273.31 g/mol. The compound consists of a tert-butyl carbamate group attached to a hydroxyiminoethyl moiety, which is further substituted with a p-tolyl group. This structure confers the compound with specific chemical and physical properties that make it suitable for various applications in medicinal chemistry.

In terms of chemical synthesis, (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester can be prepared through several routes. One common method involves the reaction of p-tolylacetonitrile with hydroxylamine in the presence of an acid catalyst, followed by treatment with tert-butyl chloroformate to form the carbamate. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The biological activities of (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester have been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead compound for drug development. For instance, studies have demonstrated its ability to inhibit the activity of carbonic anhydrase, an enzyme involved in various physiological processes such as pH regulation and ion transport. This inhibition could have therapeutic implications for conditions such as glaucoma and epilepsy.

Moreover, (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that the compound may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its enzymatic and anti-inflammatory properties, (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester has also been explored for its neuroprotective effects. Recent research has indicated that the compound can protect neuronal cells from oxidative stress and apoptosis induced by various toxic agents. This neuroprotective activity could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester are also important considerations for its potential therapeutic use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Additionally, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

In conclusion, (2-Hydroxyimino-2-p-tolylethyl)-carbamic acid tert-butyl ester, with CAS number 912762-60-8, is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable lead compound for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future developments in the treatment of various diseases.